Cas no 1448047-00-4 (N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-4-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-4-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 1448047-00-4
• MF: C₁₇H₁₉F₃N₄O₄S
• MW: 432.417372941971
• CID: 5903510
• PubChem ID: 71807336
• Update Time: 2025-05-30

N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-4-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-4-(trifluoromethoxy)benzene-1-sulfonamide
• AKOS024560648
• N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)-4-(trifluoromethoxy)benzenesulfonamide
• N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]-4-(trifluoromethoxy)benzene-1-sulfonamide
• 1448047-00-4
• N-(4,6-dimethyl-2-morpholin-4-ylpyrimidin-5-yl)-4-(trifluoromethoxy)benzenesulfonamide
• F6438-0328

• Inchi： 1S/C17H19F3N4O4S/c1-11-15(12(2)22-16(21-11)24-7-9-27-10-8-24)23-29(25,26)14-5-3-13(4-6-14)28-17(18,19)20/h3-6,23H,7-10H2,1-2H3
• InChI Key： KJWTZJCMMHAFMS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(F)(F)F)(NC1C(C)=NC(=NC=1C)N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 432.10791076g/mol
• Monoisotopic Mass: 432.10791076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-4-(trifluoromethoxy)benzene-1-sulfonamide

Comprehensive Overview of N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 1448047-00-4)

The compound N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 1448047-00-4) is a sophisticated sulfonamide derivative with a unique pyrimidine core. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its structural complexity and potential biological activities. The presence of a trifluoromethoxy group and a morpholine moiety enhances its lipophilicity and metabolic stability, making it a promising candidate for drug discovery programs targeting enzyme inhibition or receptor modulation.

Recent studies highlight the growing interest in sulfonamide-based compounds, particularly those incorporating heterocyclic scaffolds like pyrimidines. Researchers are actively investigating this compound’s interactions with biological targets such as kinases or G-protein-coupled receptors (GPCRs), aligning with the current trend of precision medicine and targeted therapy. Its CAS No. 1448047-00-4 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the incorporation of a 4-(trifluoromethoxy)benzene group introduces electron-withdrawing properties, which can influence the compound’s binding affinity. Meanwhile, the 4,6-dimethylpyrimidine fragment contributes to steric hindrance, potentially improving selectivity. These features resonate with the pharmaceutical industry’s focus on fragment-based drug design and allosteric modulation, addressing unmet medical needs in oncology and inflammation.

Environmental and green chemistry considerations are also pivotal in discussions about this compound. The trifluoromethoxy group, while enhancing bioavailability, raises questions about biodegradability—a topic frequently queried in AI-driven chemical analysis platforms. Computational tools like molecular docking and ADMET prediction are increasingly employed to evaluate such trade-offs, bridging the gap between efficacy and sustainability.

In agrochemical applications, derivatives of N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-4-(trifluoromethoxy)benzene-1-sulfonamide are explored for their potential as herbicides or fungicides. The morpholine ring’s ability to disrupt microbial cell membranes aligns with the demand for resistance-breaking formulations, a hot topic in crop protection research. Patent literature reveals ongoing innovations to optimize its phytotoxicity profile while minimizing environmental persistence.

Analytical characterization of this compound typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods are critical for verifying purity and elucidating conformational preferences, especially given the compound’s chiral centers and potential polymorphic forms. Such data is vital for regulatory submissions and intellectual property protection.

In conclusion, CAS No. 1448047-00-4 represents a versatile scaffold with multifaceted applications. Its design embodies contemporary strategies in medicinal chemistry and agrochemical development, addressing both efficacy and safety challenges. As interdisciplinary research evolves, this compound is poised to remain a focal point in the quest for novel bioactive molecules.